Cas no 1227601-63-9 ((4-fluoropyridin-3-yl)methanol)

(4-fluoropyridin-3-yl)methanol structure
1227601-63-9 structure
Product Name:(4-fluoropyridin-3-yl)methanol
CAS No:1227601-63-9
MF:C6H6FNO
MW:127.116344928741
CID:4563918
PubChem ID:54545662
Update Time:2024-03-01

(4-fluoropyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-FLUOROPYRIDIN-3-YL)METHANOL
    • 3-Pyridinemethanol, 4-fluoro-
    • (4-fluoropyridin-3-yl)methanol
    • Inchi： 1S/C6H6FNO/c7-6-1-2-8-3-5(6)4-9/h1-3,9H,4H2
    • InChI Key： SZYBZNUPRFGFPP-UHFFFAOYSA-N
    • SMILES： C1=NC=CC(F)=C1CO

Computed Properties

  • Exact Mass: 127.043341977g/mol
  • Monoisotopic Mass: 127.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 33.1Ų

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(4-fluoropyridin-3-yl)methanol Suppliers

Amadis Chemical Company Limited
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(CAS:1227601-63-9)(4-fluoropyridin-3-yl)methanol
Order Number:A1041304
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:10
Price ($):164.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1227601-63-9)(4-fluoropyridin-3-yl)methanol
A1041304
Purity:99%
Quantity:100mg
Price ($):164.0
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